Cas no 1558110-75-0 (2-{8-oxaspiro4.5decan-1-yl}ethan-1-amine)

• Product Name: 2-{8-oxaspiro4.5decan-1-yl}ethan-1-amine
• CAS No: 1558110-75-0
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5693426
• PubChem ID: 83906792
• Update Time: 2025-07-23

2-{8-oxaspiro4.5decan-1-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1461690
• 1558110-75-0
• 2-{8-oxaspiro[4.5]decan-1-yl}ethan-1-amine
• 2-{8-oxaspiro4.5decan-1-yl}ethan-1-amine

• Inchi： 1S/C11H21NO/c12-7-3-10-2-1-4-11(10)5-8-13-9-6-11/h10H,1-9,12H2
• InChI Key： LOHVOHFOFBALTG-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CCCC2CCN

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-{8-oxaspiro4.5decan-1-yl}ethan-1-amine

Introduction to 2-{8-oxaspiro[4.5]decan-1-yl}ethan-1-amine (CAS No. 1558110-75-0)

2-{8-oxaspiro[4.5]decan-1-yl}ethan-1-amine, also known by its CAS number 1558110-75-0, is a unique organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its distinctive spirocyclic structure, which includes an 8-membered ring containing an oxygen atom and a 4,5-fused decane ring. The presence of the amino group at the ethyl side chain further adds to its chemical versatility and biological activity.

The spirocyclic framework of 2-{8-oxaspiro[4.5]decan-1-yl}ethan-1-amine provides a rigid and conformationally constrained structure, which can be advantageous in the design of bioactive molecules. This structural rigidity can enhance the compound's binding affinity to specific biological targets, making it a valuable scaffold for drug discovery and development.

Recent studies have explored the potential of 2-{8-oxaspiro[4.5]decan-1-yl}ethan-1-amine in various therapeutic areas. One notable area of research is its use as a lead compound for the development of novel analgesics. The compound's ability to interact with specific pain receptors has been investigated, and preliminary results suggest that it may have potent analgesic properties without the side effects associated with traditional pain medications.

In addition to its potential as an analgesic, 2-{8-oxaspiro[4.5]decan-1-yl}ethan-1-amine has also shown promise in the treatment of neurological disorders. Research has indicated that the compound can modulate certain neurotransmitter systems, which may be beneficial in conditions such as anxiety and depression. The unique spirocyclic structure and the presence of the amino group contribute to its ability to cross the blood-brain barrier, enhancing its therapeutic potential in central nervous system (CNS) disorders.

The synthesis of 2-{8-oxaspiro[4.5]decan-1-yl}ethan-1-amine has been optimized using modern synthetic techniques, including transition-metal-catalyzed reactions and multistep synthetic sequences. These methods have improved the yield and purity of the final product, making it more accessible for large-scale production and further research. The synthetic route typically involves the formation of the spirocyclic core followed by functionalization of the ethyl side chain to introduce the amino group.

In terms of safety and toxicity, preliminary studies on 2-{8-oxaspiro[4.5]decan-1-yl}ethan-1-amine have shown that it is well-tolerated at therapeutic doses. However, as with any new chemical entity, comprehensive safety assessments are ongoing to ensure its long-term safety profile. These assessments include in vitro and in vivo studies to evaluate potential side effects and interactions with other drugs.

The pharmacokinetic properties of 2-{8-oxaspiro[4.5]decan-1-yl}ethan-1-amine have also been studied extensively. The compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its use as an oral medication. Its ability to be absorbed efficiently from the gastrointestinal tract and distributed throughout the body makes it a promising candidate for various therapeutic applications.

Clinical trials are currently underway to evaluate the efficacy and safety of 2-{8-oxaspiro[4.5]decan-1-yl}ethan-1-amine in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide more detailed information on the compound's pharmacological properties and potential therapeutic benefits.

Beyond its pharmaceutical applications, 2-{8-oxaspiro[4.5]decan-1-yl}ethan-1-amine has also found use in chemical research as a building block for more complex molecules. Its unique structural features make it a valuable starting material for synthetic chemists working on the development of new materials and compounds with diverse applications.

In conclusion, 2-{8-oxaspiro[4.5]decan-*1-*yl}ethan-*1-*amine (CAS No. 155810-*7*-*5*-*0*) is a multifaceted compound with significant potential in both pharmaceutical and chemical research. Its unique spirocyclic structure, combined with its functional groups, makes it a promising candidate for various therapeutic applications, including pain management and neurological disorders. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in modern chemistry and medicine.